Cyclododecanone
Cyclododecanone
Cyclododecanone belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. Cyclododecanone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, cyclododecanone is primarily located in the membrane (predicted from logP). Outside of the human body, cyclododecanone can be found in tea. This makes cyclododecanone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
830-13-7
VCID:
VC0146445
InChI:
InChI=1S/C12H22O/c13-12-10-8-6-4-2-1-3-5-7-9-11-12/h1-11H2
SMILES:
C1CCCCCC(=O)CCCCC1
Molecular Formula:
C12H22O
Molecular Weight:
182.3 g/mol
Cyclododecanone
CAS No.: 830-13-7
Reference Standards
VCID: VC0146445
Molecular Formula: C12H22O
Molecular Weight: 182.3 g/mol
CAS No. | 830-13-7 |
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Product Name | Cyclododecanone |
Molecular Formula | C12H22O |
Molecular Weight | 182.3 g/mol |
IUPAC Name | cyclododecanone |
Standard InChI | InChI=1S/C12H22O/c13-12-10-8-6-4-2-1-3-5-7-9-11-12/h1-11H2 |
Standard InChIKey | SXVPOSFURRDKBO-UHFFFAOYSA-N |
SMILES | C1CCCCCC(=O)CCCCC1 |
Canonical SMILES | C1CCCCCC(=O)CCCCC1 |
Melting Point | 59°C |
Physical Description | Liquid Solid |
Description | Cyclododecanone belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. Cyclododecanone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, cyclododecanone is primarily located in the membrane (predicted from logP). Outside of the human body, cyclododecanone can be found in tea. This makes cyclododecanone a potential biomarker for the consumption of this food product. |
PubChem Compound | 13246 |
Last Modified | Nov 11 2021 |
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